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Compound of Interest

Compound Name: Sirtuin-1 inhibitor 1

Cat. No.: B10861696

This document provides critical safety, handling, and disposal information for the Sirtuin-1
(SIRT1) inhibitor, EX-527, also known as Selisistat. The following guidelines are intended for
researchers, scientists, and drug development professionals to ensure safe laboratory
practices and proper environmental stewardship.

Chemical and Physical Properties

A summary of the key quantitative data for EX-527 is presented in the table below for easy
reference.
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Property

Value

Chemical Name

6-Chloro-2,3,4,9-tetrahydro-1H-carbazole-1-
carboxamide

Synonyms EX-527, Selisistat
CAS Number 49843-98-3

Molecular Formula C13H13CIN20
Molecular Weight 248.71 g/mol
Appearance White to beige powder
Purity >98% (HPLC)
Solubility DMSO: >20 mg/mL

Storage Temperature

2-8°C

ICso for SIRT1

38 nM[1] - 98 nM[2][3]

ICso for SIRT2

19.6 UM[4]

ICso for SIRT3

48.7 uM[4]

Experimental Protocols

In Vitro SIRT1 Inhibition Assay

A common method to determine the inhibitory activity of compounds like EX-527 on SIRT1

involves a fluorogenic peptide assay.

e Enzyme Preparation: Recombinant human SIRT1 is incubated with the test compound (e.g.,

EX-527) at varying concentrations.

o Substrate Addition: A fluorogenic peptide substrate derived from p53 (residues 379-382 with

an acetylated lysine) is added to the enzyme-inhibitor mixture, along with NAD* (170 pM),

which is essential for SIRT1 activity.[1]
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 Incubation: The reaction is incubated at 37°C for a defined period, typically 45 minutes, to
allow for deacetylation.[1]

o Development: A developer solution is added, which proteolytically cleaves the deacetylated
substrate, releasing a fluorescent aminomethylcoumarin group.[1]

o Fluorescence Measurement: The fluorescence is measured using a fluorometer with
excitation at approximately 360 nm and emission at around 460 nm.[1] The inhibitory
concentration (ICso) is calculated by plotting the fluorescence intensity against the inhibitor
concentration.

Signaling Pathway

The following diagram illustrates the inhibitory effect of EX-527 on the SIRT1 signaling
pathway, leading to the acetylation of p53.
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Caption: Inhibition of SIRT1 by EX-527 prevents the deacetylation of p53, leading to its
accumulation in an acetylated state and subsequent cellular responses.

Proper Disposal Procedures
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The proper disposal of Sirtuin-1 inhibitor 1 (EX-527) is crucial to prevent environmental
contamination and ensure laboratory safety. The following step-by-step guidance should be
followed.

Step 1: Hazard Assessment

Before handling, it is essential to review the Safety Data Sheet (SDS). EX-527 is classified as
toxic if swallowed and causes serious eye irritation.[5] It should be handled with appropriate
personal protective equipment.

Step 2: Personal Protective Equipment (PPE)
When handling EX-527 for disposal, the following PPE should be worn:

e Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn. Always inspect gloves before
use and use proper glove removal technique to avoid skin contact.[6]

o Eye Protection: Safety glasses or goggles are mandatory to prevent eye contact.[6]
e Lab Coat: A lab coat should be worn to protect clothing and skin.
Step 3: Waste Segregation and Collection

e Unused Product: Unused or surplus EX-527 should be disposed of as a chemical waste. It
should not be mixed with other waste streams. Keep the compound in its original, tightly
sealed container for disposal.[6]

o Contaminated Materials: Any materials contaminated with EX-527, such as pipette tips,
tubes, and gloves, should be collected in a designated, sealed container for chemical waste.

e Solutions: Solutions containing EX-527 should be collected in a clearly labeled, sealed waste
container.

Step 4: Disposal Method

e Licensed Disposal Company: The disposal of EX-527 must be handled by a licensed
hazardous waste disposal company.[6] Do not dispose of this chemical down the drain or in
the regular trash.
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« Institutional Guidelines: Follow all federal, state, and local regulations, as well as your
institution's specific environmental health and safety (EHS) guidelines for chemical waste
disposal.[7][8] Contact your institution's EHS department for specific procedures and to
arrange for waste pickup.

Step 5: Emergency Procedures

o Spills: In case of a spill, avoid dust formation.[6] Sweep up the solid material carefully and
place it in a sealed container for disposal.[6] Ensure adequate ventilation.

e EXxposure:

[e]

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[7]

o Skin Contact: Wash the affected area thoroughly with soap and water. Remove
contaminated clothing.[7]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Seek immediate medical attention.[7]

o Ingestion: Do not induce vomiting. Seek immediate medical attention.[7]

By adhering to these procedures, researchers can handle and dispose of Sirtuin-1 inhibitor 1
(EX-527) safely and responsibly, minimizing risks to themselves and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Disposal Procedures for Sirtuin-1
Inhibitor (EX-527)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b108616964#sirtuin-1-inhibitor-1-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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